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Compound of Interest

Compound Name: Vanillyl Butyl Ether

Cat. No.: B123786

Essential Safety and Handling Guide for Vanillyl
Butyl Ether

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Vanillyl Butyl Ether (VBE) in a research and development
environment. Adherence to these guidelines is crucial for ensuring the safety of laboratory
personnel and minimizing environmental impact.

Personal Protective Equipment (PPE)

When handling Vanillyl Butyl Ether, it is imperative to use appropriate personal protective
equipment to prevent skin and eye contact, inhalation, and ingestion.[1][2][3] The
recommended PPE includes:

o Eye and Face Protection: Safety glasses with side shields are required.[1] For tasks with a
higher risk of splashing, chemical safety goggles or a face shield should be used.[3] An
eyewash station should be readily accessible.[4][5]

+ Hand Protection: Chemical-resistant gloves are mandatory.[1][4][5] Always inspect gloves for
any signs of degradation or puncture before use and replace them immediately if damaged.
[1] The specific glove material should be chosen based on the manufacturer's
recommendations and the breakthrough time for VBE.
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o Skin and Body Protection: A lab coat or other protective clothing that covers the entire foot is
necessary.[1] For situations with a high risk of skin exposure, a chemical-resistant suit and
boots may be required.[1]

» Respiratory Protection: In case of insufficient ventilation or when dealing with aerosols or
vapors, a suitable respirator with an A2-P2 filter is recommended.[1]

Quantitative Data for Vanillyl Butyl Ether

The following table summarizes key quantitative data for Vanillyl Butyl Ether, essential for
safe handling and storage.

Property Value Source(s)
Molecular Formula C12H1803 [4115]
Molecular Weight 210.27 g/mol [41[5]
Appearance Colorless to yellowish liquid [2][6]
Odor Vanilla-like, slightly acidic [2]
Boiling Point 255 - 265 °C at 98.3 kPa [6]
Melting/Freezing Point <-40 °C [6]
Flash Point 114.9 °C at 1013 mBar [6]
Auto-ignition Temperature 300 °C at 975 mBar [6]
Relative Density 1.052 - 1.072 g/cm3 at 20 °C [2][6]
Water Solubility 1.79 g/L at 20 °C [6]
Vapor Pressure <20 mBar at 25 °C [6]

Handling and Storage Procedures

Handling:

e Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhaling vapors
or mists.[4][5][6]
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e Avoid contact with skin, eyes, and clothing.[1][2]

e Do not eat, drink, or smoke in the laboratory.[1][2]

e Wash hands thoroughly after handling the substance.[2][3]
Storage:

o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2][4][5][6]

[7]
o Keep away from heat, sparks, open flames, and direct sunlight.[4][5]

» Store away from incompatible materials such as strong acids, strong alkalis, and strong
oxidizing/reducing agents.[4][5]

Spill Response Protocol

In the event of a Vanillyl Butyl Ether spill, follow these steps to ensure a safe and effective
cleanup:

Evacuate and Isolate: Immediately evacuate non-essential personnel from the spill area and
restrict access.[4][5][8]

o Ventilate: Ensure adequate ventilation to disperse any vapors.[2][4][5]

e Don PPE: Put on the appropriate personal protective equipment as outlined above.[4][5][8]

» Contain the Spill: If it is safe to do so, prevent the spill from spreading by using inert
absorbent materials such as diatomite or universal binders to create a dike around the spill.
[2][4][5]18][9] Do not allow the chemical to enter drains or waterways.[2][4][5][7]

o Absorb the Spill: Cover the spill with an inert absorbent material.[2][4][5]

e Collect and Dispose: Carefully collect the absorbed material using spark-proof tools and
place it into a suitable, labeled, and closed container for hazardous waste disposal.[2][4][5]

[8]
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o Decontaminate: Clean the spill area with plenty of water or decontaminate surfaces by
scrubbing with alcohol.[2][4][5] Collect the decontamination materials for hazardous waste

disposal.[8][9]
o Report: Report the incident to the appropriate safety officer or supervisor.[8]

Below is a workflow diagram for handling a Vanillyl Butyl Ether spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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